Cas no 2360585-76-6 (5-Acetamidopent-3-enoic acid)

• Product Name: 5-Acetamidopent-3-enoic acid
• CAS No: 2360585-76-6
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5637757
• PubChem ID: 165908521
• Update Time: 2025-06-09

5-Acetamidopent-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• (3E)-5-acetamidopent-3-enoic acid
• 5-acetamidopent-3-enoic acid
• 2360585-76-6
• EN300-28270818
• EN300-28270819
• 5-Acetamidopent-3-enoic acid

• Inchi： 1S/C7H11NO3/c1-6(9)8-5-3-2-4-7(10)11/h2-3H,4-5H2,1H3,(H,8,9)(H,10,11)/b3-2+
• InChI Key： XBJBVJIFJOYAIE-NSCUHMNNSA-N
• SMILES： O=C(C)NC/C=C/CC(=O)O

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-Acetamidopent-3-enoic acid

Introduction to 5-Acetamidopent-3-enoic acid (CAS No: 2360585-76-6)

5-Acetamidopent-3-enoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2360585-76-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of β-keto acids, characterized by its unique structural framework that includes both an amide functional group and a conjugated enone system. The presence of these functional groups imparts distinct reactivity and potential biological activity, making it a subject of interest for synthetic chemists and medicinal researchers.

The molecular structure of 5-Acetamidopent-3-enoic acid consists of a five-carbon chain with an acetylamide group at the fifth carbon and a conjugated enone double bond between the third and fourth carbons. This configuration allows for multiple possible reaction pathways, including condensation, reduction, and oxidation processes, which are pivotal in the synthesis of more complex molecules. The compound’s solubility profile in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) further enhances its utility in laboratory settings.

In recent years, 5-Acetamidopent-3-enoic acid has been explored for its potential applications in drug discovery and development. The amide moiety is particularly relevant in medicinal chemistry due to its ability to form hydrogen bonds, a key interaction in protein-ligand binding. Researchers have been investigating how modifications around this core structure can influence binding affinity and selectivity for target proteins. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders.

One of the most compelling aspects of 5-Acetamidopent-3-enoic acid is its role as a building block in the synthesis of more complex pharmacophores. The conjugated enone system can participate in Michael additions or cycloaddition reactions, providing chemists with versatile tools to construct novel molecular architectures. These reactions are particularly valuable in generating heterocyclic compounds, which are prevalent in many bioactive molecules. The acetylamide group also serves as a handle for further functionalization via nucleophilic substitution or amidation reactions, expanding the synthetic possibilities.

Current research efforts are focusing on leveraging the structural features of 5-Acetamidopent-3-enoic acid to develop new therapeutic agents. For example, studies have demonstrated its utility in generating analogs with potential anticancer properties. By modifying the substituents around the core scaffold, researchers aim to enhance the compound’s ability to interact with specific biological targets. Additionally, computational modeling has been employed to predict how different structural variations might affect binding kinetics and pharmacokinetic properties.

The synthesis of 5-Acetamidopent-3-enoic acid itself has been optimized through various methodologies to ensure high yield and purity. Common synthetic routes involve condensation reactions between appropriate precursors followed by functional group transformations. Advances in catalytic systems have further improved the efficiency of these processes, reducing the need for harsh conditions and minimizing waste generation. Such green chemistry approaches align with the broader industry trend toward sustainable practices.

From a pharmaceutical perspective, 5-Acetamidopent-3-enoic acid represents an intriguing candidate for further development due to its dual functionality. The amide group’s role as a hydrogen bond acceptor is critical for receptor binding, while the enone system offers opportunities for additional interactions through π-stacking or electron delocalization effects. These features make it a promising starting point for designing molecules with enhanced efficacy and reduced side effects.

The compound’s physicochemical properties also contribute to its appeal as a pharmaceutical intermediate. Its moderate molecular weight and polarity allow for good oral bioavailability when incorporated into drug candidates. Furthermore, its stability under various storage conditions ensures reliability in both laboratory research and industrial-scale production.

In conclusion, 5-Acetamidopent-3-enoic acid (CAS No: 2360585-76-6) is a multifaceted compound with significant potential in synthetic chemistry and drug development. Its unique structural features enable diverse chemical transformations while offering opportunities for biological activity modulation. As research continues to uncover new applications for this molecule, 5-Acetamidopent-3-enoic acid is poised to play an important role in shaping future therapeutic strategies across multiple disease areas.